Cas no 53283-56-0 ((2Z)-2-(4-Chlorophenyl)-3-hydroxyprop-2-ene)

• Product Name: (2Z)-2-(4-Chlorophenyl)-3-hydroxyprop-2-ene
• CAS No: 53283-56-0
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 1082386
• PubChem ID: 53397168
• Update Time: 2025-04-20

(2Z)-2-(4-Chlorophenyl)-3-hydroxyprop-2-ene Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(4-Chlorophenyl)-3-hydroxyprop-2-ene
• (1Z)-2-(4-Chlorophenyl)prop-1-en-1-ol
• 1-Propen-1-ol, 2-(4-chlorophenyl)-, (1Z)-
• LogP
• 4-Chloro-alpha-(hydroxymethylene)benzeneacetonitrile
• AKOS030242386
• 2-(4-chloro-phenyl)-3-hydroxy-acrylonitrile
• QDIJLSOPGGNYKA-UHFFFAOYSA-N
• DTXSID00694347
• SCHEMBL13740705
• 2-(4-chlorophenyl)-3-hydroxyprop-2-enenitrile
• 53283-56-0

• Inchi： 1S/C9H6ClNO/c10-9-3-1-7(2-4-9)8(5-11)6-12/h1-4,6,12H
• InChI Key： QDIJLSOPGGNYKA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C#N)=CO)=CC=1

Computed Properties

• Exact Mass: 168.03427
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.314
• Boiling Point: 322 ºC
• Flash Point: 149 ºC
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes